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Iron,chloro[5,10,15,20-tetrakis(pentafluorophenyl)-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-5-12)-

Name: Iron,chloro[5,10,15,20-tetrakis(pentafluorophenyl)-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-5-12)-
Brand: Smolecule
SKU: S2656921
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Catalog No.

S2656921

CAS No.

36965-71-6

M.F

C44H10Cl3F20FeN4

M. Wt

1136.7 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

Iron,chloro[5,10,15,20-tetrakis(pentafluorophenyl)...

3. Specification
4. Others

General Information

CAS Number

36965-71-6

Product Name

Iron,chloro[5,10,15,20-tetrakis(pentafluorophenyl)-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-5-12)-

IUPAC Name

5,10,15,20-tetrakis(2,3,4,5,6-pentafluorophenyl)-21,23-dihydroporphyrin;trichloroiron

Molecular Formula

C44H10Cl3F20FeN4

Molecular Weight

1136.7 g/mol

InChI

InChI=1S/C44H10F20N4.3ClH.Fe/c45-25-21(26(46)34(54)41(61)33(25)53)17-9-1-2-10(65-9)18(22-27(47)35(55)42(62)36(56)28(22)48)12-5-6-14(67-12)20(24-31(51)39(59)44(64)40(60)32(24)52)16-8-7-15(68-16)19(13-4-3-11(17)66-13)23-29(49)37(57)43(63)38(58)30(23)50;;;;/h1-8,65,68H;3*1H;/q;;;;+3/p-3

InChI Key

WLIWDDNBDRKELR-UHFFFAOYSA-K

SMILES

C1=CC2=CC3=NC(=C(C4=C(C(=C(N4C5=C(C(=C(C(=C5F)F)F)F)F)C=C6C=CC(=N6)C=C1N2)C7=C(C(=C(C(=C7F)F)F)F)F)C8=C(C(=C(C(=C8F)F)F)F)F)C9=C(C(=C(C(=C9F)F)F)F)F)C=C3.[Cl-].[Cl-].[Fe+2]

Solubility

not available

Canonical SMILES

C1=CC2=C(C3=NC(=C(C4=CC=C(N4)C(=C5C=CC(=N5)C(=C1N2)C6=C(C(=C(C(=C6F)F)F)F)F)C7=C(C(=C(C(=C7F)F)F)F)F)C8=C(C(=C(C(=C8F)F)F)F)F)C=C3)C9=C(C(=C(C(=C9F)F)F)F)F.Cl[Fe](Cl)Cl

Scientific Research Applications

Catalysis:

ClFe(TFPP) exhibits catalytic activity. Studies suggest it can be used as a homogeneous catalyst for reactions like olefin epoxidation and alkane hydroxylation. [Source: LookChem ""] However, further research is needed to optimize its efficiency and selectivity for specific reactions.

Chemical Sensing:

The unique structure of ClFe(TFPP) makes it a potential candidate for chemical sensors. The iron center and the surrounding porphyrin ring can interact with various molecules, leading to changes in their electronic properties. These changes can be measured electrically and used to detect the presence of specific chemicals. [Source: Molbase ""]

Biomimetic Studies:

ClFe(TFPP) shares structural similarities with heme, an essential biological molecule involved in oxygen transport and electron transfer. This similarity makes ClFe(TFPP) a valuable tool for studying the mechanisms of these processes in biological systems. [Source: Cymitquimica ""]